Cas no 120210-19-7 (Carbamothioic acid,2-benzothiazolyl- (9CI))

Carbamothioic acid,2-benzothiazolyl- (9CI) structure
120210-19-7 structure
Product Name:Carbamothioic acid,2-benzothiazolyl- (9CI)
CAS No:120210-19-7
MF:C8H6N2OS2
MW:210.276038646698
CID:105061
PubChem ID:45077266
Update Time:2025-04-18

Carbamothioic acid,2-benzothiazolyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid,2-benzothiazolyl- (9CI)
    • Carbamothioic acid, 2-benzothiazolyl- (9CI)
    • Carbamothioic acid,2-benzothiazolyl-(9ci)
    • Carbamothioic acid, 2-benzothiazolyl-
    • 120210-19-7
    • DTXSID701287993
    • Inchi: 1S/C8H6N2OS2/c11-8(12)10-7-9-5-3-1-2-4-6(5)13-7/h1-4H,(H2,9,10,11,12)
    • InChI Key: RMEPIUFMLUVPHU-UHFFFAOYSA-N
    • SMILES: S1C(NC(=O)S)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 209.99228
  • Monoisotopic Mass: 209.992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 71.2A^2

Experimental Properties

  • PSA: 45.15

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